Trimellitic Anhydride
Trimellitic Anhydride
Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.
Crystals or off-white flakes. (NTP, 1992)
Crystals or off-white flakes. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
552-30-7
VCID:
VC0047765
InChI:
InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
SMILES:
C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Molecular Formula:
C9H4O5
Molecular Weight:
192.12 g/mol
Trimellitic Anhydride
CAS No.: 552-30-7
Reference Standards
VCID: VC0047765
Molecular Formula: C9H4O5
Molecular Weight: 192.12 g/mol
CAS No. | 552-30-7 |
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Product Name | Trimellitic Anhydride |
Molecular Formula | C9H4O5 |
Molecular Weight | 192.12 g/mol |
IUPAC Name | 1,3-dioxo-2-benzofuran-5-carboxylic acid |
Standard InChI | InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11) |
Standard InChIKey | SRPWOOOHEPICQU-UHFFFAOYSA-N |
Impurities | Trimellitic acid (TMLA) |
SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O |
Canonical SMILES | C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O |
Boiling Point | 464 to 473 °F at 14 mm Hg (NTP, 1992) 390.0 °C 390 °C at 1.87kPa: 240-245 °C 464-473°F at 14 mmHg |
Colorform | Crystals Colorless solid |
Density | 1.55 at 68 °F (NTP, 1992) 1.55 at 68°F |
Flash Point | 440.6 °F (NTP, 1992) 227 °C o.c. 440.6°F |
Melting Point | 329 to 336 °F (NTP, 1992) 162.0 °C 161-163.5 °C 329-336°F 322°F |
Physical Description | Crystals or off-white flakes. (NTP, 1992) DryPowder; OtherSolid; PelletsLargeCrystals COLOURLESS CRYSTALS OR POWDER. Colorless solid as crystals or off-white flakes. Colorless solid. |
Description | Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid. Crystals or off-white flakes. (NTP, 1992) |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) Sol at 25 °C: 0.002 g/100 g carbon tetrachloride; 0.06 g/100 g ligroin; 0.4 g/100 g mixed xylenes; 15.5 g/100 g dimethyl formamide; 49.6 g/100 g acetone; 21.6 g/100 g ethyl acetate 36.5 g/100 g 2-butanone at 25 °C; 38.4 g/100 g cyclohexanone at 25 °C; 0.06 g/100 g mineral spirits at 25 °C Solubility in water: reaction |
Synonyms | 1,3-Dihydro-1,3-dioxo-5-Isobenzofurancarboxylic Acid;_x000B_1,2,4-Benzenetricarboxylic Acid Anhydride; 1,2,4-Benzenetricarboxylic Acid Cyclic 1,2-Anhydride; Trimellitic Acid Anhydride; 1,2,4-Benzenetricarboxylic Acid 1,2-Anhydride; 1,2,4-Benzenetricarboxyl |
Vapor Density | 6.6 (NTP, 1992) (Relative to Air) Relative vapor density = 6.6 (air =1) Relative vapor density (air = 1): 6.6 6.6 |
Vapor Pressure | 4e-06 mm Hg at 77 °F (NTP, 1992) 9.86e-06 mmHg 9.86X10-6 mm Hg at 25 °C (est) Vapor pressure at 25 °C: negligible 0.000004 mmHg |
PubChem Compound | 11089 |
Last Modified | Nov 11 2021 |
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